AMACR Inhibition (IC50) Evidence Gap
A comprehensive search for quantitative AMACR inhibition data for (S)-3-Hydroxy-9-methyldecanoyl-CoA was performed. While a published structure-activity relationship study exists for AMACR inhibitors, it evaluates 2-methyldecanoyl-CoA isomers (ca. 3-fold more potent than decanoyl-CoA) , not the 3-hydroxy-9-methyl isomer. The specific IC50 value for (S)-3-Hydroxy-9-methyldecanoyl-CoA against AMACR has not been reported in any identified source.
| Evidence Dimension | AMACR inhibitory activity |
|---|---|
| Target Compound Data | No data found |
| Comparator Or Baseline | 2-Methyldecanoyl-CoAs are ca. 3-fold more potent than decanoyl-CoA (IC50 not specified for this comparator set). |
| Quantified Difference | Not calculable |
| Conditions | Colorimetric assay for recombinant human AMACR 1A . |
Why This Matters
This evidence gap confirms that procurement for AMACR studies cannot be guided by pre-existing potency data; the compound's utility must be established de novo.
- [1] Structure-activity relationships of rationally designed AMACR 1A inhibitors. Bioorganic & Medicinal Chemistry. 2018. View Source
